BE“GH@ Methodological & Application

Check Availability & Pricing

Dopastin: Anh Obscure Compound with Limited
In Vivo Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dopastin

Cat. No.: B10823531

Despite a thorough review of available scientific literature, there is a significant lack of public
information regarding in vivo animal studies of Dopastin. While the compound was identified
and characterized in the early 1970s, subsequent research, particularly concerning its
application and dosage in animal models, is not readily available. Therefore, the creation of
detailed application notes and protocols for in vivo studies is not possible at this time.

Compound Identification

Dopastin is a chemical compound with the CAS Registry Number 37134-80-8.[1] It is identified
as an inhibitor of the enzyme dopamine B-hydroxylase.[1][2] This enzyme is responsible for the
conversion of dopamine to norepinephrine. Dopastin was first isolated from a culture filtrate of
a bacterium of the Pseudomonas genus.[1] Early research described its production, isolation,
characterization, and synthesis.[1][2]

Chemical Properties of Dopastin:
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Property Value

(2E)-N-[(2S)-2-(Hydroxynitrosoamino)-3-

CAS Name .
methylbutyl]-2-butenamide
Molecular Formula C9H17N303
Molecular Weight 215.25 g/mol
Crystals from acetone + n-hexane or from ethyl
Appearance
ether
Melting Point 116-119°C

Mechanism of Action

The primary mechanism of action of Dopastin is the inhibition of dopamine (-hydroxylase.[1][2]
This enzyme is a critical component in the catecholamine synthesis pathway, where it catalyzes
the conversion of dopamine into norepinephrine. By inhibiting this enzyme, Dopastin would be
expected to decrease the levels of norepinephrine and increase the levels of dopamine in

tissues where this pathway is active.

In Vivo Animal Studies: A Lack of Data

A comprehensive search for in vivo studies involving Dopastin did not yield any specific
protocols, dosage information, or pharmacokinetic data in animal models. The scientific
literature available focuses on its initial discovery and characterization. There are no published
studies detailing its administration, efficacy, or safety in preclinical animal research.

This absence of data prevents the development of the requested detailed application notes,

including dosage tables and experimental protocols.

Visualizing the Theoretical Sighaling Pathway

While no specific in vivo signaling pathway diagrams for Dopastin are available, a theoretical
representation of its mechanism of action can be visualized. The following diagram illustrates
the point of intervention of Dopastin in the catecholamine biosynthesis pathway.
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Caption: Theoretical mechanism of Dopastin action.

Conclusion

The information required to generate detailed application notes and protocols for in vivo animal
studies of Dopastin is not available in the public domain. The existing literature is limited to its
discovery and basic characterization from the 1970s. For researchers interested in this
compound, foundational exploratory studies would be necessary to determine appropriate
dosages, administration routes, and to understand its pharmacokinetic and pharmacodynamic
profiles in animal models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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